Cas no 1149-24-2 (Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate)

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate structure
1149-24-2 structure
Product Name:Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate
CAS No:1149-24-2
MF:C13H17NO4
MW:251.278383970261
MDL:MFCD00023506
CID:235913
PubChem ID:24847414
Update Time:2025-04-19

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate
    • DIETHYL 2,6-DIMETHYL-3,5-PYRIDINE-DICARB OXYLATE
    • 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-, 3,5-diethyl ester
    • DIETHYL 2,6-DIMETHYL-3,5-PYRIDINEDICARBOXYLATE
    • 3,5-Diethoxycarbonyl-2,6-dimethylpyridine
    • 2,6-Dimethyl-pyridine-3,5-dicarboxylic acid diethyl ester
    • DIIWSYPKAJVXBV-UHFFFAOYSA-N
    • 3,5-diethyl 2,6-dimethylpyridine-3,5-dicarboxylate
    • 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, diethyl ester
    • NSC58515
    • TimTec1_004409
    • NCIOpen2_002827
    • Oprea1_149339
    • HMS1546I09
    • ALBB
    • D5549
    • A803271
    • D70232
    • 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, 3,5-diethyl ester
    • BRD-K24347865-001-02-2
    • CS-0095101
    • Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate, 99%
    • J-003158
    • 2,6-dimethylpyridine-3,5-dicarboxylic acid diethyl ester
    • 3,5-Pyridinedicarboxylicacid,2,6-dimethyl-,3,5-diethyl ester
    • SCHEMBL2301745
    • Z56871550
    • AE-641/00368009
    • NSC-58515
    • SY081631
    • Diethyl 2,6-dimethyl-3,5-pyridinedicarboxylate #
    • SR-01000403105
    • FT-0633404
    • 1149-24-2
    • CCG-104191
    • MFCD00023506
    • AKOS000266334
    • 2,6-dimethyl-3,5-diethoxycarbonylpyridine
    • SR-01000403105-1
    • 2F-933
    • InChI=1/C13H17NO4/c1-5-17-12(15)10-7-11(13(16)18-6-2)9(4)14-8(10)3/h7H,5-6H2,1-4H
    • DTXSID70289002
    • NSC 58515
    • STK385047
    • ALBB-019903
    • DB-041239
    • pyridine, 3,5-diethoxycarbonyl-2-6-dimethyl-
    • MDL： MFCD00023506
    • Inchi： 1S/C13H17NO4/c1-5-17-12(15)10-7-11(13(16)18-6-2)9(4)14-8(10)3/h7H,5-6H2,1-4H3
    • InChI Key： DIIWSYPKAJVXBV-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(C(=O)OCC)=C(C)N=C1C)=O

Computed Properties

  • Exact Mass: 251.11600
  • Monoisotopic Mass: 251.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1667 (rough estimate)
  • Melting Point: 72-74 °C (lit.)
  • Boiling Point: 208 °C/40 mmHg(lit.)
  • Flash Point: 141°C
  • Refractive Index: 1.4800 (estimate)
  • PSA: 65.49000
  • LogP: 2.05180
  • Solubility: Not determined

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Pricemore >>

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Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Production Method

Production Method 1

96-50-4 96-50-4
1149-23-1 1149-23-1
613-45-6 613-45-6
1149-24-2 1149-24-2
853994-53-3 853994-53-3
Reaction Conditions
1.1 Catalysts: Zirconium chloride (ZrCl4) Solvents: Dichloromethane ;  2 h, reflux
Reference
ZrCl4/Hantzsch 1,4-dihydropyridine as a new and efficient reagent combination for the direct reductive amination of aldehydes and ketones with weakly basic amines
Liu, Zhen Gang; et al, Chinese Chemical Letters, 2007, 18(4), 458-460

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Raw materials

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Preparation Products

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate Related Literature

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